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Compound of Interest

Compound Name: 2-Ethylpyridine

Cat. No.: B127773 Get Quote

2-Ethylpyridine is classified as a hazardous chemical and requires careful handling.[7] It is a

flammable liquid and vapor.[8] The primary hazards include irritation to the skin, eyes, and

respiratory system, with potential for harm if inhaled, swallowed, or absorbed through the skin.

[8][9][10]

Table 1: GHS Hazard Classification for 2-Ethylpyridine

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid
and vapor[8][11]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[8][11]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[8][11]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[8]

[11]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[7][8][11]

| Specific target organ toxicity — single exposure | Category 3 | H335: May cause respiratory

irritation[11] |
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Note: Classifications may vary slightly between suppliers and regulatory bodies.

Section 2: Physical and Chemical Properties
Understanding the physical and chemical properties of 2-ethylpyridine is essential for safe

storage and handling. It is a colorless to light yellow liquid with a sharp, unpleasant, pyridine-

like odor.[8][12]

Table 2: Physical and Chemical Properties of 2-Ethylpyridine

Property Value Source(s)

Molecular Formula C₇H₉N [8][11][13]

Molecular Weight 107.15 g/mol [8][11][13]

Appearance Colorless to light yellow liquid [8][12]

Odor Sharp, pungent, unpleasant [8][12]

Boiling Point 149 °C (300.2 °F) [13]

Melting Point -63 °C (-81.4 °F) [13]

Flash Point 37 °C (98.6 °F) - Closed Cup [7]

Density 0.937 g/mL at 20°C [12][13]

Vapor Pressure 4.89 mmHg at 25 °C [8][10]

Solubility Soluble in water [1]

| Autoignition Temperature | 504 °C (939.2 °F) |[14] |

Section 3: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and prevent

accidents.

Handling:
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Always work in a well-ventilated area, preferably within a certified laboratory chemical fume

hood.[9][15]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Ground and bond containers when transferring material to prevent static discharge.[9][16]

Use only non-sparking tools.[9][17]

Avoid contact with skin, eyes, and clothing.[9] Do not breathe mists or vapors.[16][17]

Wear appropriate personal protective equipment (PPE), as detailed in Section 4.[16]

Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in the work area.[16]

Empty containers retain product residue and can be dangerous; do not cut, weld, or expose

them to heat or ignition sources.[9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated as a

"flammables area".[9][14][15]

Keep away from heat, sparks, open flames, and other sources of ignition.[7][9][17]

Store locked up.[16][17]

Keep away from incompatible materials such as acids, strong bases, acid chlorides, and

chloroformates.[7][14][15]

Section 4: Personal Protective Equipment (PPE) and
Exposure Controls
A systematic approach to hazard control should be implemented. The "Hierarchy of Controls"

provides a framework for selecting the most effective control measures.
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Hierarchy of Hazard Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Hazard Controls, from most to least effective.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale & Citation(s)

Eye/Face Protection

Wear appropriate
protective eyeglasses or
chemical safety goggles. A
face shield may be
necessary if splashing is a
risk.

Conforms to OSHA 29 CFR
1910.133 or European
Standard EN166. Protects
against serious eye
irritation.[7][9][16]

Skin Protection

Wear appropriate protective

gloves (e.g., Butyl rubber) and

a fully-buttoned lab coat.

Inspect gloves before use.

Prevents skin contact, which

can cause irritation and is a

route of harmful exposure.

Nitrile gloves are not

recommended for pyridine

compounds.[7][9][18]

| Respiratory Protection | Not required under normal use with adequate ventilation. If ventilation

is insufficient or exposure limits are exceeded, use a NIOSH/MSHA or EN 149 approved

respirator with an appropriate filter (e.g., type ABEK). | Protects against inhalation of harmful

vapors that can cause respiratory tract irritation.[9][11][14] |

Engineering Controls:

Operations should be enclosed where possible.[19]

Use local exhaust ventilation (e.g., a chemical fume hood) to control airborne concentrations.

[16][19]

Ensure that eyewash stations and safety showers are readily accessible and close to the

workstation.[14][16][19]

Section 5: First Aid Measures
Immediate action is required in case of exposure. Medical personnel should be aware of the

material involved.[17]
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Exposure Type

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

1. Immediately remove contaminated clothing.
2. Wash skin with soap and plenty of water for at least 15 mins.

1. Immediately flush eyes with plenty of water for at least 15 mins.
2. Occasionally lift upper and lower eyelids.

1. Move person to fresh air.
2. If not breathing, give artificial respiration.

1. Do NOT induce vomiting.
2. Clean mouth with water. Give 2-4 cupfuls of water or milk.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid decision tree for 2-ethylpyridine exposure.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9] Get medical attention immediately.[7][9]

After Skin Contact: Wash off immediately with soap and plenty of water for at least 15

minutes while removing all contaminated clothing and shoes.[7][9] Seek immediate medical

attention.[19]

After Inhalation: Remove the victim from exposure to fresh air immediately.[9] If breathing is

difficult, give oxygen. If not breathing, give artificial respiration.[9] Get medical attention.[7]

After Ingestion: Do NOT induce vomiting.[16][17] If the victim is conscious and alert, clean

their mouth with water and give 2-4 cupfuls of milk or water to drink.[9] Never give anything

by mouth to an unconscious person.[9] Get medical aid immediately.[9]

Section 6: Fire-Fighting Measures
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2-Ethylpyridine is a flammable liquid with a flash point of 37 °C (98.6 °F).[7] Its vapors are

heavier than air and may travel to a source of ignition and flash back.[7][9] Containers may

explode when heated.[7][9]

Table 4: Fire-Fighting Data

Parameter Value / Instruction

Suitable Extinguishing Media

Water spray, carbon dioxide (CO₂), dry
chemical, or alcohol-resistant foam.[7][9]
[20] Water mist may be used to cool
closed containers.[7]

Unsuitable Extinguishing Media
Do not use straight streams of water, as this

may spread the fire.[9][17]

Explosion Limits Lower (LEL): 1.1% / Upper (UEL): 6.6%[14]

Hazardous Combustion Products
Nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO₂), and hydrogen cyanide.[7]

| Protective Equipment | Firefighters must wear a self-contained breathing apparatus (SCBA)

(pressure-demand, MSHA/NIOSH approved or equivalent) and full protective gear.[7][9][16] |

Section 7: Accidental Release Measures
In the event of a spill, immediate and coordinated action is required to ensure personnel safety

and environmental protection.

Experimental Protocol: Emergency Response to a Chemical Spill

This protocol outlines the general steps for responding to a spill. Specific actions may vary

based on the spill size and location.

Immediate Actions & Evacuation:

Alert personnel in the immediate area of the spill.

Evacuate all non-essential personnel from the spill area.[19]
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If the spill is large or ventilation is poor, evacuate the entire laboratory and contact

emergency responders.

Control Ignition Sources:

Immediately remove all sources of ignition (e.g., turn off hot plates, extinguish open

flames, unplug electrical equipment).[9][19]

Ventilation:

Ensure the area is well-ventilated. Increase ventilation by opening fume hood sashes.[9]

Containment and Cleanup (for minor spills):

Don appropriate PPE (safety goggles, face shield, chemical-resistant gloves, lab coat).

Contain the spill using an inert absorbent material such as sand, dry lime, soda ash, or

commercial sorbents.[9][19] Do not use combustible materials like sawdust.

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and closed container for hazardous waste disposal.[9][19]

Decontamination:

Ventilate and wash the spill area after the cleanup is complete.[19]

Decontaminate all tools and equipment used in the cleanup.

Dispose of all contaminated items (including PPE) as hazardous waste.[18]
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Caption: Emergency response workflow for a 2-ethylpyridine spill.
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Section 8: Toxicological Information
The toxicological properties of 2-ethylpyridine have not been fully investigated.[7][9] However,

available data indicates it is harmful and can cause irritation.

Routes of Exposure: Inhalation, ingestion, skin and eye contact.[7]

Acute Effects:

Inhalation: May cause respiratory tract irritation. Vapors may cause dizziness or

suffocation.[9]

Ingestion: May be harmful if swallowed and can cause gastrointestinal irritation with

nausea, vomiting, and diarrhea.[7][9]

Skin Contact: Harmful in contact with skin; may cause skin irritation.[8][9]

Eye Contact: Causes serious eye irritation.[7][8][9]

Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and

vomiting.[7]

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[7]

Section 9: Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[7]

Waste Disposal Methods: 2-Ethylpyridine and its contaminated materials should be treated

as hazardous waste.[19]

Containers: Collect waste in suitable, closed, and properly labeled containers.[15][19]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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